Cas no 1937333-79-3 (2-(dimethylamino)methylidenespiro4.5decan-1-one)

• Product Name: 2-(dimethylamino)methylidenespiro4.5decan-1-one
• CAS No: 1937333-79-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5746044
• PubChem ID: 165955490
• Update Time: 2025-05-22

2-(dimethylamino)methylidenespiro4.5decan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(Dimethylamino)methylidene]spiro[4.5]decan-1-one
• 1937333-79-3
• Spiro[4.5]decan-1-one, 2-[(dimethylamino)methylene]-
• 2-(dimethylamino)methylidenespiro4.5decan-1-one

• Inchi： 1S/C13H21NO/c1-14(2)10-11-6-9-13(12(11)15)7-4-3-5-8-13/h10H,3-9H2,1-2H3/b11-10+
• InChI Key： APTGTDXMTWBDHN-ZHACJKMWSA-N
• SMILES： O=C1/C(=C/N(C)C)/CCC21CCCCC2

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 322.3±31.0 °C(Predicted)
• pka: 5.75±0.20(Predicted)

Additional information on 2-(dimethylamino)methylidenespiro4.5decan-1-one

2-(Dimethylamino)methylidenespiro4.5decan-1-one: A Comprehensive Overview

The compound 2-(dimethylamino)methylidenespiro4.5decan-1-one (CAS No: 1937333-79-3) is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically a carbon atom. The spiro structure in this molecule contributes to its stability and unique reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological molecules and interact with target receptors in novel ways. 2-(Dimethylamino)methylidenespiro4.5decan-1-one has been explored for its potential in medicinal chemistry, particularly in the development of bioactive agents with improved pharmacokinetic properties. The presence of the dimethylamino group adds a layer of complexity to the molecule, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioactivity.

The synthesis of 2-(dimethylamino)methylidenespiro4.5decan-1-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct the spiro structure efficiently. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing functional groups at specific positions.

In terms of applications, 2-(dimethylamino)methylidenespiro4.5decan-1-one has shown promise in the field of materials science as well. Its rigid spiro structure makes it a candidate for use in advanced materials such as liquid crystals and self-healing polymers. Recent advancements in nanotechnology have further expanded its potential, with studies exploring its use as a building block for nanostructured materials with tailored mechanical and electronic properties.

The biological activity of 2-(dimethylamino)methylidenespiro4.5decan-1-one has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for investigating its role in cancer therapy.

From an environmental perspective, the synthesis and application of 2-(dimethylamino)methylidenespiro4.5decan-1-one have been evaluated for their sustainability credentials. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, 2-(dimethylamino)methylidenespiro4.5decan-1-one (CAS No: 1937333-79-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in chemistry and beyond.